Cas no 17090-70-9 (Dodecanal, 2-oxo-)

• Product Name: Dodecanal, 2-oxo-
• CAS No: 17090-70-9
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 226908
• PubChem ID: 167621
• Update Time: 2025-04-19

Dodecanal, 2-oxo- Chemical and Physical Properties

Names and Identifiers

• Dodecanal, 2-oxo-
• 2-oxododecanal
• 17090-70-9
• DTXSID50168967
• SCHEMBL2567832
• Decylglyoxal
• dodecane-11,12-dione

• Inchi： 1S/C12H22O2/c1-2-3-4-5-6-7-8-9-10-12(14)11-13/h11H,2-10H2,1H3
• InChI Key： JJRNDTFZUMHHGD-UHFFFAOYSA-N
• SMILES： O=C(C=O)CCCCCCCCCC

Computed Properties

• Exact Mass: 198.16206
• Monoisotopic Mass: 198.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 0.897
• Boiling Point: 267.9°C at 760 mmHg
• Flash Point: 103.4°C
• Refractive Index: 1.436
• PSA: 34.14